Cas no 2137997-14-7 (2,6,7-trimethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 2,6,7-trimethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 2137997-14-7
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 6223218
• PubChem ID: 165748640
• Update Time: 2025-06-11

2,6,7-trimethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,6,7-trimethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• EN300-1129192
• 2137997-14-7

• Inchi： 1S/C13H16O3/c1-7-4-10-6-11(13(14)15)9(3)16-12(10)5-8(7)2/h4-5,9,11H,6H2,1-3H3,(H,14,15)
• InChI Key： HYMCPOBWILPFSW-UHFFFAOYSA-N
• SMILES： O1C2C=C(C)C(C)=CC=2CC(C(=O)O)C1C

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,6,7-trimethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Introduction to 2,6,7-trimethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2137997-14-7) and Its Emerging Applications in Chemical Biology

2,6,7-trimethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, identified by the CAS number 2137997-14-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the benzopyran class, a scaffold that is widely recognized for its biological activity and has been extensively explored in drug discovery efforts. The presence of multiple methyl substituents and a carboxylic acid functional group at the 3-position of the dihydrobenzopyran core imparts distinct chemical properties that make it a promising candidate for further investigation.

The benzopyran scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting diverse biological activities ranging from anti-inflammatory and antioxidant effects to anticancer and antimicrobial properties. The specific arrangement of substituents in 2,6,7-trimethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid contributes to its potential as a bioactive molecule. The carboxylic acid group at the 3-position provides a site for further functionalization, enabling the synthesis of analogs with tailored properties. Additionally, the methyl groups at positions 2, 6, and 7 enhance the lipophilicity of the molecule, which can influence its absorption and distribution within biological systems.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds. 2,6,7-trimethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid has been subjected to virtual screening campaigns to identify potential binding interactions with target proteins. These studies have highlighted its potential as an inhibitor of various enzymes implicated in metabolic pathways and signal transduction cascades. For instance, preliminary computational models suggest that this compound may interact with enzymes involved in inflammation and oxidative stress, making it a candidate for therapeutic intervention in related diseases.

In vitro studies have begun to elucidate the mechanistic aspects of 2,6,7-trimethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid's biological activity. Initial experiments have demonstrated inhibitory effects on certain inflammatory cytokines and oxidative stress markers. These findings align with the growing interest in natural product-inspired molecules that modulate redox homeostasis and inflammatory responses. The structural features of this compound appear to be well-suited for modulating enzyme activity through allosteric binding or competitive inhibition mechanisms.

The synthesis of 2,6,7-trimethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid presents an interesting challenge due to the complexity of the benzopyran core. Modern synthetic methodologies have enabled more efficient routes to this scaffold compared to traditional approaches. Advances in catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have streamlined the construction of the dihydrobenzopyran ring system. Additionally, green chemistry principles have been incorporated into synthetic protocols to minimize waste and improve atom economy.

The potential applications of 2,6,7-trimethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid extend beyond traditional pharmaceuticals. Its structural motif is reminiscent of natural products found in plants and fungi that have demonstrated therapeutic efficacy. By leveraging bioprospecting efforts combined with synthetic chemistry innovations, researchers aim to uncover novel derivatives with enhanced bioactivity and reduced toxicity profiles. This approach aligns with global trends toward personalized medicine and targeted therapies.

Future directions for research on CAS No. 2137997-14-7 include exploring its pharmacokinetic properties through preclinical studies in animal models. Understanding how this compound is metabolized and excreted will provide critical insights into its potential as a drug candidate. Additionally, investigations into its mode of action at a molecular level will be essential for optimizing its therapeutic utility.

The integration of interdisciplinary approaches—combining organic chemistry expertise with computational modeling and biological assays—has been instrumental in advancing our understanding of 2,6,7-trimethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid's potential applications. As research continues to uncover new biological functions associated with benzopyran derivatives, compounds like this one are poised to play significant roles in addressing unmet medical needs.